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Compound of Interest

Compound Name: Cytidine 5'-triphosphate disodium

Cat. No.: B12349165

Get Quote

Executive Summary: The Stability-Functionality
Nexus
Cytidine 5'-triphosphate (CTP) disodium is a critical reagent in molecular biology, serving as a

substrate for RNA polymerases (e.g., T7, SP6) during in vitro transcription (IVT) and as an

energy donor in lipid biosynthesis. While CTP disodium is chemically more stable than its free

acid form, it remains susceptible to hydrolysis of the phosphoanhydride bonds.

The Core Issue: Freeze-thaw (F/T) cycles induce microscopic physicochemical changes—

specifically cryoconcentration and pH shifts—that accelerate the hydrolysis of CTP into

Cytidine Diphosphate (CDP) and inorganic phosphate (

).

Critical Threshold: Empirical data suggests that >3 freeze-thaw cycles can generate sufficient

CDP impurities (>1-2%) to competitively inhibit RNA polymerase, resulting in truncated

transcripts and reduced IVT yields [1, 2].
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This section addresses specific phenomena users may encounter.

Category A: Visual & Physical Inspection
Q1: I noticed a white precipitate in my CTP aliquot after thawing. Is it safe to use? Diagnosis:

Likely cryoprecipitation of the disodium salt. Mechanism: During freezing, water crystallizes

first, creating a super-concentrated "eutectic" phase. If the concentration exceeds the solubility

limit of CTP disodium (~50-100 mM depending on pH), it precipitates. Action:

Vortex gently at room temperature for 5 minutes.

If the precipitate dissolves completely, the CTP is likely physically recoverable.

Crucial Step: Check pH. If the pH has drifted significantly from neutral (pH 7.0 ± 0.5),

hydrolysis may have occurred. If the precipitate persists, discard the aliquot.

Q2: My CTP solution has turned slightly yellow. What does this indicate? Diagnosis: Chemical

degradation or oxidation. Mechanism: While pure nucleotide hydrolysis is colorless, yellowing

often indicates base modification or contamination (e.g., oxidation of trace metal contaminants

interacting with the phosphate chain). Action:Discard immediately. Do not attempt to use in IVT

or cell-based assays, as this indicates a compromised reagent that will introduce undefined

variables.

Category B: Functional Performance (IVT)
Q3: My RNA yield has dropped by 40% compared to the last batch. Could the CTP be the

cause? Diagnosis: Accumulation of CDP (Hydrolysis Product). Mechanism: CDP acts as a

competitive inhibitor to CTP for the RNA polymerase active site. Unlike ATP/GTP, where

hydrolysis products might be tolerated differently, high levels of CDP specifically reduce the

elongation rate of T7 RNA polymerase [3]. Action:

Run the Functional Verification Protocol (See Section 5).

If the "suspect" CTP yields <80% of a fresh control, replace the stock.

Q4: I see "smearing" or truncated products on my RNA gel. Is this a CTP issue? Diagnosis:

Imbalanced Nucleotide Concentration. Mechanism: If CTP degrades, the effective

concentration of functional triphosphate decreases. This disrupts the optimal NTP ratio (usually
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1:1:1:1), leading to polymerase stalling and abortive cycling. Action: Quantify the actual CTP

concentration using UV absorbance (

) or HPLC. Adjust input volume or discard if degradation >5%.

Mechanistic Deep Dive: Why Freeze-Thaw Damages
CTP
To understand the protocol, one must understand the enemy. Freeze-thaw damage is not

caused by the cold itself, but by the phase transition.

The Degradation Pathway
The primary degradation route is the hydrolysis of the

-phosphate and

-phosphate.
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Figure 1: The hydrolysis pathway of CTP. The conversion to CDP is the primary concern for IVT

efficiency as CDP competes with CTP for the polymerase active site.

The "Concentration Effect"
As a solution freezes, pure water forms ice crystals. This excludes solutes (CTP, salts, buffer

ions) into a rapidly shrinking liquid volume.

Concentration Spike: Local CTP concentration can jump from 100 mM to >1 M.

pH Shift: If stored in sodium phosphate buffer, the selective precipitation of
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(less soluble) leads to a drastic pH drop (sometimes as low as pH 4.0) in the unfrozen liquid
pockets [4]. Acidic conditions catalyze phosphoanhydride bond breakage.

Best Practices for Storage & Handling
Parameter Recommendation Rationale

Storage Buffer 10 mM Tris-HCl (pH 7.5 - 8.0)

Avoids sodium phosphate pH

shifts. Tris maintains pH

stability during freezing better

than phosphate.

Aliquot Size Single-use (e.g., 50 µL)
Eliminates the need for

refreezing.

Thawing Method Ice bath or 4°C

Slow, controlled thaw reduces

thermal shock. Avoid 37°C

water baths which can

accelerate hydrolysis in

localized "hot spots."

Cycle Limit Max 3 Cycles

Beyond 3 cycles, purity

typically drops below the 98-

99% threshold required for

GMP-grade IVT.

Refreezing Snap-freeze in Liquid

Rapid freezing creates smaller

ice crystals, minimizing the

duration of the damaging

"eutectic" phase.

Experimental Protocols
Protocol A: Analytical Purity Check (HPLC)
Use this to definitively quantify CTP integrity.

Method: Strong Anion Exchange (SAX) HPLC Objective: Separate CTP from CDP and CMP

impurities based on phosphate charge.

Column: SAX analytical column (e.g., Agilent SAX or equivalent), 5 µm, 4.6 x 250 mm.
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Mobile Phase A: 0.05 M

, pH 2.8 (adjusted with

).

Mobile Phase B: 0.5 M

, pH 2.8.

Gradient: Linear gradient from 0% B to 100% B over 20 minutes.

Detection: UV at 271 nm (Cytidine

).

Flow Rate: 1.0 mL/min.

Acceptance Criteria:

CTP Peak Area > 98.0%

CDP Peak Area < 1.5%

Protocol B: Functional IVT "Stress Test"
Use this if HPLC is unavailable to determine if a specific lot is viable.

Setup: Prepare two 20 µL IVT reactions.

Control: Fresh/Reference CTP.

Test: The CTP aliquot in question.

Reaction: Standard T7 polymerase condition (40 mM Tris pH 8.0, 20 mM

, 2 mM Spermidine, 10 mM DTT).

Incubation: 37°C for 2 hours.

Quantification:
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Treat with DNase I to remove template.

Purify RNA (spin column or LiCl precipitation).

Measure yield via NanoDrop or Qubit.

Pass/Fail: If Test Yield is < 90% of Control Yield, discard the CTP batch.

Decision Logic for Researchers
Use this workflow to make quick decisions in the lab.
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Figure 2: Decision matrix for determining the viability of CTP aliquots based on history and

visual cues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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